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Compound of Interest

Compound Name: Einecs 308-467-5

Cat. No.: B15180195 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Preamble: This document details the mechanism of action of the substance identified by

EINECS number 308-467-5. It is critical to establish at the outset that this compound is not a

pharmacological agent and does not possess a mechanism of action in a biological context.

Instead, it is a polymeric Hindered Amine Light Stabilizer (HALS) used in the polymer and

plastics industry. Its function is to protect materials from photo-oxidative degradation. This

guide will, therefore, focus on its chemical mechanism in that industrial application.

Substance Identification:

EINECS Number: 308-467-5

CAS Number: 70624-18-9

Chemical Name: Poly[[6-[(1,1,3,3-tetramethylbutyl)amino]-1,3,5-triazine-2,4-diyl][(2,2,6,6-

tetramethyl-4-piperidinyl)imino]-1,6-hexanediyl[(2,2,6,6-tetramethyl-4-piperidinyl)imino]]

Common Designation: Polymeric HALS (often sold under trade names such as Chimassorb

944 or Light Stabilizer 944).[1][2]

Core Mechanism of Action: Radical Scavenging
Unlike UV absorbers that block or absorb UV radiation, EINECS 308-467-5 functions by

inhibiting the degradation of a polymer.[3][4] Its efficacy stems from its ability to scavenge and
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neutralize free radicals that are generated within the polymer upon exposure to light and heat.

[5][6] This activity is cyclical, allowing a single HALS molecule to neutralize multiple radicals

over a long period, which accounts for the high efficiency and longevity of these stabilizers.[4]

[5][6] This regenerative process is known as the Denisov Cycle.[5][6]

The core functional group is the 2,2,6,6-tetramethylpiperidine moiety.[3][5] The mechanism can

be broadly summarized in the following stages:

Initiation: UV radiation creates free radicals (R•) and peroxy radicals (ROO•) in the polymer.

Intervention (HALS Activation): The secondary amine (>N-H) of the HALS molecule reacts

with peroxy radicals to form a stable nitroxyl radical (>N-O•).

Termination: This nitroxyl radical is a highly efficient scavenger that reacts with and

terminates the polymer alkyl radicals (R•) in the degradation cycle.

Regeneration: Through a series of subsequent reactions with other radical species like

hydroperoxides, the active nitroxyl radical and the initial amine form are regenerated,

allowing the cycle to continue.[5][6]

This cyclic nature means the stabilizer is not consumed quickly, providing durable, long-term

protection to the material.[3][6]

Signaling Pathway Visualization: The Denisov Cycle
The following diagram illustrates the key steps in the HALS radical scavenging cycle. This

represents the chemical pathway central to the stabilizer's function.
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Caption: The HALS Denisov Cycle for polymer photostabilization.

Quantitative Data
Specific quantitative performance data for HALS, such as reaction rate constants or

stabilization efficiency in particular polymer matrices, is highly dependent on experimental

conditions (e.g., polymer type, temperature, light intensity, presence of other additives) and is

often proprietary to the manufacturer. Publicly available academic literature may contain such

data, but it is not typically aggregated in a comparative format.

For research purposes, the following table outlines the key quantitative parameters used to

evaluate the efficacy of a HALS like EINECS 308-467-5.
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Parameter Description Typical Unit Significance

Volatility / Migration

Rate

The rate at which the

stabilizer is lost from

the polymer matrix

due to evaporation or

extraction.

% weight loss / time

Lower values indicate

better permanence

and long-term stability.

Polymeric HALS

generally have low

volatility.[2][3]

Color Change

(Yellowness Index)

A measure of

discoloration of the

polymer after a period

of UV exposure.

ΔYI

A lower change in the

yellowness index

signifies better color

stability and

protection.

Gloss Retention

The percentage of

initial surface gloss

maintained after UV

exposure.

%

High gloss retention is

critical for surface-

finishing applications

and indicates less

surface degradation.

[7]

Mechanical Property

Retention

The retention of

properties like tensile

strength or elongation

at break after aging.

%

Indicates the

preservation of the

polymer's structural

integrity.

Radical Scavenging

Rate

The reaction rate

constant for the

interaction between

the HALS nitroxyl

radical and polymer

radicals.

L mol⁻¹ s⁻¹

A higher rate indicates

more efficient

scavenging. This is

typically determined

through specialized

chemical kinetics

studies.

Experimental Protocols
The evaluation of HALS performance involves subjecting stabilized and unstabilized polymer

samples to controlled aging conditions and measuring the change in their physical and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://www.yierdechem.com/products/1023_Light-Stabilizer-UV-944.html
https://www.additivesforpolymer.com/light-stabilizers-definition-mechanism/
https://www.researchgate.net/publication/226153271_Hindered_amine_light_stabilizers_in_pigmented_coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical properties over time.

Accelerated Weathering Protocol
This is the most common method for assessing the performance of light stabilizers.

Objective: To simulate the long-term effects of sunlight, heat, and moisture in a compressed

timeframe.

Methodology:

Sample Preparation: Polymer samples (e.g., films, plaques) are prepared with and without

the HALS additive at specified concentrations.

Exposure: Samples are placed inside a weathering chamber equipped with a light source

(typically Xenon Arc or Fluorescent UV lamps) that mimics the solar spectrum.

Environmental Cycling: The chamber cycles through controlled periods of light exposure,

heat, and humidity/moisture spray to simulate day/night and weather cycles.

Property Measurement: At predetermined intervals, samples are removed from the chamber

for analysis.

Analysis:

Spectroscopic Analysis: Techniques like Fourier-transform infrared spectroscopy (FTIR)

are used to monitor the formation of carbonyl groups, which is a key indicator of polymer

oxidation.

Colorimetry: A spectrophotometer is used to measure the change in color and yellowness

index.

Mechanical Testing: A tensiometer is used to measure changes in tensile strength,

modulus, and elongation.

Surface Analysis: Gloss meters are used to measure the retention of surface gloss.

Analytical Workflow for HALS Quantification
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The following diagram outlines a typical workflow for identifying and quantifying HALS in a

polymer matrix, which is essential for migration studies and quality control.
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Caption: Experimental workflow for HALS analysis in polymers.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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